N-allyl-6-methylpyrazin-2-amine

• IUPAC Name: 6-methyl-N-prop-2-enylpyrazin-2-amine
• InChI: InChI=1S/C8H11N3/c1-3-4-10-8-6-9-5-7(2)11-8/h3,5-6H,1,4H2,2H3,(H,10,11)
• InChI Key: SRJLZJVEMHAIGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=N1)NCC=C
• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol

Description

Synthesis Analysis

The synthesis of allyl amines, such as “N-allyl-6-methylpyrazin-2-amine”, can be achieved via nickel-catalysed multicomponent coupling of alkenes, aldehydes, and amides. This method is environmentally friendly and provides a practical protocol to build architecturally complex and functionally diverse allylic amines in a single step.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various tools such as ChemSpider and MolView. These tools allow you to draw the molecular structure and convert it into a 3D model for better visualization.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be analyzed based on the principles of aza-Claisen rearrangement, C–H functionalization, C–N coupling, and cyclization. These reactions are key steps in the synthesis of various N-heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from its molecular structure. Amines, in general, have properties that resemble ammonia, as they can bond up to three hydrogens. Aromatic amines, which have the nitrogen atom directly connected to an aromatic ring structure, have decreased basicity due to the electron-withdrawing properties of the aromatic ring.

Future Directions

The future directions in the research of “N-allyl-6-methylpyrazin-2-amine” could involve the development of more efficient and environmentally friendly synthesis methods. Additionally, the exploration of its potential applications in pharmaceuticals and other fields could be a promising avenue.